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Compound of Interest

Compound Name:
2-Methoxy-3-nitrobenzene-1-

sulfonamide

CAS No.: 1261827-86-4

Cat. No.: B13273451

Get Quote
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Executive Summary
2-Methoxy-3-nitrobenzene-1-sulfonamide is a high-value intermediate in the synthesis of N-

acylsulfonamide apoptosis promoters (e.g., Bcl-xL inhibitors). Its structural integrity is

paramount because the nitration or sulfonation steps used in its synthesis often yield regio-

isomers (e.g., 2-methoxy-5-nitrobenzene-1-sulfonamide) that are difficult to separate.

This protocol provides a definitive analytical strategy to:

Unambiguously identify the 1,2,3-substitution pattern using
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H NMR coupling constants.

Quantify purity using a validated HPLC-UV/MS method optimized for polar nitro-aromatics.

Validate structure using high-resolution mass spectrometry (HRMS) and FTIR.

Physicochemical Profile & Theoretical Properties[1]
Understanding the electronic environment of the molecule is the first step in designing an

analytical method.

Property Value / Description Analytical Implication

Molecular Formula

C

H

N

O

S

MW = 232.21 g/mol

pKa (Sulfonamide) ~9.5 - 10.0

Acidic proton; use acidic

mobile phase (pH < 3) to

maintain neutral form for

retention on C18.

LogP ~0.8 - 1.2

Moderately polar; elutes early-

to-mid gradient on Reverse

Phase.

Chromophores
Nitro (

), Benzene

Strong UV absorption at 254

nm and 280 nm.

Electronic Effect

1-SO

NH

(EWG), 2-OMe (EDG), 3-NO

(EWG)

Critical: The 2-OMe group is

sterically crowded between two

electron-withdrawing groups

(EWG), affecting the rotational

freedom and NMR shifts.
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Protocol 1: Structural Elucidation via NMR
Spectroscopy
Objective: To distinguish the target 2-methoxy-3-nitro isomer from potential 2-methoxy-4-nitro

or 2-methoxy-5-nitro impurities.

Experimental Setup
Solvent: DMSO-

(Preferred over CDCl

due to the poor solubility of nitro-sulfonamides in chloroform and to prevent sulfonamide
proton exchange).

Frequency: 400 MHz or higher.

Concentration: 5–10 mg in 0.6 mL solvent.

The "Fingerprint" Analysis (Expert Insight)
The differentiation relies on the splitting pattern of the three aromatic protons (H4, H5, H6).

Target Structure (1,2,3-substituted):

H-4 (Ortho to NO

): Deshielded. Appears as a Doublet (d).

H-5 (Meta to NO

/SO

, Para to OMe): Shielded by OMe resonance. Appears as a Triplet (t).

H-6 (Ortho to SO

NH

): Deshielded. Appears as a Doublet (d).
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Diagnostic: A d-t-d pattern indicates 1,2,3-consecutive substitution.

Common Impurity (2-Methoxy-5-nitro... 1,2,4-substituted):

Would show a d (ortho), dd (meta), d (meta) pattern (one singlet-like isolated proton).

Predicted Chemical Shifts (DMSO- )

Proton
Shift (

ppm)
Multiplicity

Coupling (

Hz)

Assignment
Logic

SO

NH
7.60 – 7.80 Broad Singlet -

Exchangeable

acidic protons.

H-4 8.10 – 8.25 Doublet (d) ~8.0

Ortho to

(Strong

Deshielding).

H-6 7.90 – 8.05 Doublet (d) ~8.0
Ortho to

(Deshielding).

H-5 7.40 – 7.55 Triplet (t) ~8.0

Para to

(Shielding

counteracts

EWGs).

OCH 3.90 – 4.05 Singlet (s) -
Methyl group on

oxygen.

Protocol 2: HPLC-UV/MS Method for Purity Profiling
Objective: Quantify purity and detect late-eluting synthetic precursors (e.g., 2-chloro-3-

nitrobenzenesulfonamide) or regio-isomers.

Method Parameters[2][3][4]
System: Agilent 1290 Infinity II or Waters ACQUITY UPLC.
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Column: C18 End-capped (e.g., ZORBAX Eclipse Plus C18, 3.5 µm, 4.6 x 100 mm).

Reasoning: End-capping reduces silanol interactions with the sulfonamide amine.

Mobile Phase A: 0.1% Formic Acid in Water (Maintains pH ~2.7).

Mobile Phase B: Acetonitrile (ACN).

Flow Rate: 1.0 mL/min.

Detection:

UV: 254 nm (Primary), 210 nm (Secondary).

MS: ESI Negative Mode (Sulfonamides ionize best as [M-H]

).

Gradient Program
Time (min) % A % B Event

0.0 95 5 Equilibration

2.0 95 5
Isocratic Hold (Elute

polar salts)

12.0 10 90 Gradient Ramp

15.0 10 90 Wash

15.1 95 5 Re-equilibration

Mass Spectrometry Interpretation
Ionization Mode: Negative Electrospray (ESI-).

Parent Ion:

231.0 [M-H]

.

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 5 / 9 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13273451?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Fragmentation (MS/MS):

Loss of SO

(

~167).

Loss of NO

(

~185).

Protocol 3: Infrared Spectroscopy (FTIR)
Objective: Rapid qualitative confirmation of functional groups (Quality Control).

Technique: ATR (Attenuated Total Reflectance) on solid powder.

Key Bands:

3350 & 3260 cm

: N-H stretching (Sulfonamide, doublet).

1535 & 1350 cm

: N-O stretching (Nitro group, asymmetric/symmetric).

1340 & 1160 cm

: S=O stretching (Sulfone, asymmetric/symmetric).

1260 cm

: C-O stretching (Aryl ether).

Analytical Workflow Diagram
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The following diagram illustrates the decision matrix for validating the identity of the molecule

during synthesis.

Crude Synthesis Product
(C7H8N2O5S)

Step 1: HPLC-MS Screening
(Purity & Mass Check)

Purity > 95%?

Prep-HPLC Purification
(Remove Regio-isomers)

No

Step 2: 1H NMR (DMSO-d6)
(Regio-chemistry Confirmation)

Yes

Pattern: d - t - d ?

Release for
Drug Synthesis

Yes (1,2,3-Substituted)

Reject / Re-purify
(Incorrect Isomer)

No (1,2,4 or other)

Click to download full resolution via product page

Caption: Analytical decision matrix for the qualification of 2-Methoxy-3-nitrobenzene-1-
sulfonamide intermediates.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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